Cas no 1245646-05-2 (4-Chloro-5-methoxy-2-(tetrahydro-2H-pyran-3-yl)pyridazin-3(2H)-one)

4-Chloro-5-methoxy-2-(tetrahydro-2H-pyran-3-yl)pyridazin-3(2H)-one is a heterocyclic compound featuring a pyridazinone core substituted with chloro, methoxy, and tetrahydro-2H-pyran-3-yl groups. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The chloro and methoxy substituents enhance electrophilic character, facilitating further functionalization, while the tetrahydro-2H-pyran moiety contributes to steric and electronic modulation. Its well-defined molecular architecture makes it a valuable intermediate in synthetic chemistry, particularly for constructing complex scaffolds. The compound's stability under standard conditions ensures reliable handling and storage. Its distinct substitution pattern offers selectivity advantages in targeted synthesis, making it a versatile building block for research and development.

4-Chloro-5-methoxy-2-(tetrahydro-2H-pyran-3-yl)pyridazin-3(2H)-one structure

1245646-05-2 structure

Product Name:4-Chloro-5-methoxy-2-(tetrahydro-2H-pyran-3-yl)pyridazin-3(2H)-one

CAS No:1245646-05-2

MF:C₁₀H₁₃ClN₂O₃

MW:244.674821615219

MDL:MFCD18072753

CID:1035272

PubChem ID:71303345

Update Time:2025-06-06

4-Chloro-5-methoxy-2-(tetrahydro-2H-pyran-3-yl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-methoxy-2-(tetrahydro-2H-pyran-3-yl)pyridazin-3(2H)-one
- 4-chloro-5-methoxy-2-(oxan-3-yl)pyridazin-3-one
- DB-241740
- 1245646-05-2
- 3(2H)-Pyridazinone, 4-chloro-5-methoxy-2-(tetrahydro-2H-pyran-3-yl)-
- 4-chloro-5-methoxy-2-(oxan-3-yl)-2,3-dihydropyridazin-3-one
- DTXSID90744901
- 4-Chloro-5-methoxy-2-(oxan-3-yl)pyridazin-3(2H)-one
- MDL： MFCD18072753
- Inchi： 1S/C10H13ClN2O3/c1-15-8-5-12-13(10(14)9(8)11)7-3-2-4-16-6-7/h5,7H,2-4,6H2,1H3
- InChI Key： RSIGJIFJRZTISC-UHFFFAOYSA-N
- SMILES： ClC1=C(C=NN(C1=O)C1COCCC1)OC

Computed Properties

Exact Mass: 244.0614700g/mol
Monoisotopic Mass: 244.0614700g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 354
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 51.1Å²

4-Chloro-5-methoxy-2-(tetrahydro-2H-pyran-3-yl)pyridazin-3(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM164132-1g	4-chloro-5-methoxy-2-(tetrahydro-2H-pyran-3-yl)pyridazin-3(2H)-one	1245646-05-2	95%	1g	$580	2021-08-05
Alichem	A029184271-1g	4-Chloro-5-methoxy-2-(tetrahydro-2H-pyran-3-yl)pyridazin-3(2H)-one	1245646-05-2	95%	1g	$510.00	2023-09-03
Chemenu	CM164132-1g	4-chloro-5-methoxy-2-(tetrahydro-2H-pyran-3-yl)pyridazin-3(2H)-one	1245646-05-2	95%	1g	$606	2023-11-21
eNovation Chemicals LLC	D505384-1g	4-Chloro-5-Methoxy-2-(tetrahydro-2H-pyran-3-yl)pyridazin-3(2H)-one	1245646-05-2	97%	1g	$825	2024-05-24
Ambeed	A553492-1g	4-Chloro-5-methoxy-2-(tetrahydro-2H-pyran-3-yl)pyridazin-3(2H)-one	1245646-05-2	95+%	1g	$505.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763482-1g	4-Chloro-5-methoxy-2-(tetrahydro-2h-pyran-3-yl)pyridazin-3(2h)-one	1245646-05-2	98%	1g	￥5302.00	2024-08-09
eNovation Chemicals LLC	D505384-1g	4-Chloro-5-Methoxy-2-(tetrahydro-2H-pyran-3-yl)pyridazin-3(2H)-one	1245646-05-2	97%	1g	$825	2025-02-26
eNovation Chemicals LLC	D505384-1g	4-Chloro-5-Methoxy-2-(tetrahydro-2H-pyran-3-yl)pyridazin-3(2H)-one	1245646-05-2	97%	1g	$825	2025-02-27